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Compound of Interest

(R)-4-(Oxiran-2-
Compound Name:
ylmethyl)morpholine

cat. No.: B1311029

An In-depth Technical Guide on (R)-4-(Oxiran-2-ylmethyl)morpholine

Introduction

(R)-4-(Oxiran-2-ylmethyl)morpholine is an organic compound featuring a morpholine ring
substituted with a reactive oxirane (epoxide) group.[1] Its molecular formula is C7H13NOz2.[1]
This molecule is of significant interest in medicinal chemistry and organic synthesis due to the
unique combination of the stable, pharmacologically relevant morpholine scaffold and the
highly reactive, versatile epoxide ring.[1][2][3] The strained three-membered oxirane ring
makes it an excellent electrophilic building block, enabling a wide range of chemical
transformations.[1][4]

The morpholine heterocycle is a "privileged structure” in drug discovery, frequently incorporated
into bioactive molecules to improve their pharmacokinetic and pharmacodynamic profiles, such
as solubility, metabolic stability, and receptor affinity.[2][3][5] Consequently, (R)-4-(Oxiran-2-
ylmethyl)morpholine serves as a valuable chiral intermediate for the synthesis of complex,
biologically active compounds.[6][7]

Chemical and Physical Properties

(R)-4-(Oxiran-2-ylmethyl)morpholine's chemical identity and physical characteristics are
foundational to its application in research and development. The key properties are
summarized in the table below.
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Property Value Reference

Molecular Formula C7H13NO:2 [1]

Molecular Weight 143.1836 g/mol [8]
(R)-4-(Oxiran-2-

IUPAC Name ]
ylmethyl)morpholine
Not explicitly found for the (R)-

CAS Number enantiomer, 6270-19-5 for [8]
racemate

Appearance Typically a liquid [9]

o Cyclic ether, Morpholine
Classification [1]

derivative

Note: Specific quantitative data such as boiling point, density, and solubility for the pure (R)-
enantiomer are not readily available in the provided search results. Data for the parent
compound, morpholine, and related derivatives suggest it is a liquid at room temperature.[9]
[10]

Synthesis

The primary synthetic route to (R)-4-(Oxiran-2-ylmethyl)morpholine involves the reaction of
morpholine with an epoxide precursor, typically (R)-epichlorohydrin, under basic conditions.[1]
This process is a nucleophilic substitution followed by an intramolecular ring-closure.

Experimental Protocol: Synthesis via Nucleophilic
Substitution and Ring-Opening

This protocol is a generalized procedure based on common synthetic methods for this class of
compounds.[1]

Objective: To synthesize (R)-4-(Oxiran-2-ylmethyl)morpholine from morpholine and (R)-
epichlorohydrin.

Materials:
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e Morpholine

e (R)-Epichlorohydrin

e Sodium hydroxide (NaOH)

o Ethanol or water (solvent)

 Diethyl ether or other suitable organic solvent for extraction

¢ Anhydrous magnesium sulfate or sodium sulfate (drying agent)

Procedure:

In a round-bottom flask equipped with a stirrer and condenser, dissolve morpholine in the
chosen solvent (ethanol or water).

e Add a catalytic amount of sodium hydroxide to the solution.
e While stirring, slowly add (R)-epichlorohydrin to the reaction mixture.

e Heat the mixture, typically between 60—-80°C, and maintain stirring for several hours until the
reaction is complete (monitored by TLC or GC).

» After cooling to room temperature, the product is isolated. This usually involves extraction
with an organic solvent like diethyl ether.

e The combined organic layers are washed with brine and dried over an anhydrous drying
agent (e.g., MgSOa).

e The solvent is removed under reduced pressure using a rotary evaporator.

e The crude product is then purified, typically by vacuum distillation or column
chromatography, to yield pure (R)-4-(Oxiran-2-ylmethyl)morpholine.[1]

Synthesis Workflow Diagram
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Synthesis Workflow
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Caption: General workflow for the synthesis of (R)-4-(Oxiran-2-ylmethyl)morpholine.

Reactivity and Chemical Profile

The chemical reactivity of (R)-4-(Oxiran-2-ylmethyl)morpholine is dominated by the strained
epoxide ring, which is a potent electrophile susceptible to nucleophilic attack.[1]
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» Nucleophilic Ring-Opening: This is the most significant reaction pathway. The epoxide ring
readily opens upon reaction with a wide range of nucleophiles, including amines, thiols, and
alcohols.[1][11] This reaction is highly regioselective and is the basis for its utility in building
more complex molecular structures.[11] The basic nitrogen within the morpholine ring can
sometimes catalyze this ring-opening intramolecularly or anchimerically.[11]

e Reduction: The epoxide group can be reduced to a diol using reducing agents like lithium
aluminum hydride (LiAlH4) or sodium borohydride (NaBHa4).[1]

o Oxidation: The compound can be further oxidized using agents such as hydrogen peroxide
or peracids, although this is less common given the intended use of the epoxide moiety.[1]

Reactivity Pathway Diagram

Key Reactivity Pathways

Nucleophile (e.g., R-NH2, R-SH) \Reducing Agent (e.g., LiAIH4)

Diol/Amino Alcohol Derivatives Diol Product

Click to download full resolution via product page

Caption: Primary reaction pathways for (R)-4-(Oxiran-2-ylmethyl)morpholine.

Applications in Drug Development

The morpholine moiety is present in numerous approved drugs, where it often enhances water
solubility and metabolic stability.[2][3][5] (R)-4-(Oxiran-2-yImethyl)morpholine leverages this
"privileged scaffold" by providing a reactive handle—the epoxide—for further chemical

elaboration.
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o Versatile Building Block: It serves as a starting material for synthesizing a variety of bioactive
molecules.[4] The epoxide's reactivity allows for the straightforward introduction of diverse
functional groups, leading to the creation of libraries of compounds for screening.[6][7]

» Scaffold for Bioactive Molecules: It is used as a foundational structure in the preparation of
pharmaceuticals, including potential anticancer and antibiotic agents.[12][13][14] For
example, morpholine derivatives are key components in drugs like the antibiotic Linezolid
and the anticancer agent Gefitinib.[12][13]

e Modulation of Pharmacokinetics: The incorporation of the morpholine ring can improve a
drug candidate's pharmacokinetic profile.[2][5] It helps to achieve a balance of aqueous
solubility and lipophilicity, which is crucial for oral bioavailability and distribution in the body.

[5]

Safety and Handling

Based on safety data for closely related morpholine derivatives, (R)-4-(Oxiran-2-
ylmethyl)morpholine should be handled with significant caution.[15] It is classified as a
hazardous substance.

Hazard Summary:[15]

Flammability: Flammable liquid and vapor.

Toxicity: Harmful if swallowed. Toxic in contact with skin or if inhaled.

Corrosivity: Causes severe skin burns and eye damage.

Reproductive Toxicity: Suspected of damaging fertility or the unborn child.
Handling and Storage:[15][16][17]
o Ventilation: Use only in a well-ventilated area or under a chemical fume hood.

o Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and
face protection.
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Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use non-
sparking tools and take precautionary measures against static discharge.

Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. The
compound may be hygroscopic.

Spills: In case of a spill, cover drains and use a liquid-absorbent material for cleanup. Avoid
allowing the product to enter drains.

First Aid Measures:[16][18][19]

If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a POISON CENTER or doctor
immediately.

If on Skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

Spectral Data Analysis

Characterization of (R)-4-(Oxiran-2-yIlmethyl)morpholine is typically performed using a

combination of spectroscopic techniques.[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to confirm the
molecular structure. The spectra would show characteristic signals for the protons and
carbons of the morpholine ring and the oxirane ring.[20][21]

Infrared (IR) Spectroscopy: IR spectroscopy can identify the functional groups present. Key
absorptions would include C-O-C stretching for the ether linkages in the morpholine and
epoxide rings, and C-N stretching.[8][22]

Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern, confirming the compound's identity.[8] The NIST WebBook provides
mass and IR spectra for the racemic mixture, "Morpholine, 4-(oxiranylmethyl)-".[8]
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This guide provides a comprehensive overview of the chemical properties, synthesis, reactivity,

and applications of (R)-4-(Oxiran-2-ylmethyl)morpholine, tailored for professionals in

chemical research and drug development. Its unique structural features make it a valuable tool

in the synthesis of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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